(3-Amino-5-((2,5-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone

• IUPAC Name: [3-amino-5-(2,5-dimethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C26H23ClN2O3S2/c1-15-5-12-20(13-6-15)34(31,32)25-22(28)24(23(30)18-8-10-19(27)11-9-18)33-26(25)29-21-14-16(2)4-7-17(21)3/h4-14,29H,28H2,1-3H3
• InChI Key: IZJLFRKAPSUDEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=CC=C(C=C3)Cl)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C26H23ClN2O3S2
• Molecular Weight: 511.1 g/mol

Description

(3-Amino-5-((2,5-dimethylphenyl)amino)-4-tosylthiophen-2-yl)(4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C26H23ClN2O3S2 and its molecular weight is 511.05. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized and characterized through various methods, including UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. Studies have involved the optimization of its structure using density functional theory calculations, demonstrating the impact of electron-withdrawing group substitutions on its molecular configuration. Such analyses provide a foundation for understanding its reactivity and stability in different environments (Shahana & Yardily, 2020).

Docking Studies and Biological Activity

Molecular docking studies have been carried out to explore the potential antibacterial activity of the compound. These studies aim to understand how the compound interacts at the molecular level with bacterial proteins, potentially leading to the development of new antibacterial agents (Shahana & Yardily, 2020).

Antimicrobial and Anticancer Agents

Research into novel pyrazole derivatives, structurally related to the compound , has shown promising antimicrobial and anticancer activity. Such compounds have been synthesized and evaluated for their in vitro activities, providing a path for the development of new therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Analytical and Theoretical Studies

Further studies include the theoretical and spectroscopic investigation of related compounds, employing quantum chemical calculations to analyze molecular properties. These studies contribute to a deeper understanding of the compound's chemical behavior and its potential interactions in biological systems (Arasu et al., 2019).